Cas no 1261478-33-4 (4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide)

• Product Name: 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide
• CAS No: 1261478-33-4
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• MDL: MFCD18394939
• CID: 4989121
• PubChem ID: 118811840
• Update Time: 2025-05-26

4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-fluorobenzenesulfonamide
• 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide

• MDL： MFCD18394939
• Inchi： 1S/C7H6F3NO3S/c8-5-3-4(14-7(9)10)1-2-6(5)15(11,12)13/h1-3,7H,(H2,11,12,13)
• InChI Key： WGNBJWSCYHFXIF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1F)OC(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 1.5
• Topological Polar Surface Area: 77.8

Additional information on 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide

Introduction to 4-(Difluoromethoxy)-2-Fluorobenzene-1-Sulfonamide (CAS No. 1261478-33-4)

4-(Difluoromethoxy)-2-fluorobenzene-1-sulfonamide (CAS No. 1261478-33-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide is characterized by the presence of a difluoromethoxy group and a fluorine atom on the benzene ring, along with a sulfonamide functional group. These substituents contribute to the compound's high lipophilicity and stability, making it an attractive candidate for drug development.

Recent research has highlighted the potential of 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide has also been investigated for its antimicrobial activity. Research has demonstrated that this compound is effective against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This broad-spectrum activity suggests that it could be developed into a novel antibiotic to combat bacterial infections.

The antitumor potential of 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide has also been explored in preclinical studies. In vitro and in vivo experiments have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in cancer progression.

To further understand the pharmacological properties of 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide, researchers have conducted extensive studies on its pharmacokinetics and pharmacodynamics. These studies have revealed that the compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, toxicological evaluations have shown that it exhibits low toxicity at therapeutic doses, further supporting its safety profile.

The synthesis of 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide involves several well-established chemical reactions. The key steps include the introduction of the difluoromethoxy group via nucleophilic substitution, followed by the formation of the sulfonamide moiety through a sulfonyl chloride intermediate. The overall synthetic route is efficient and scalable, making it suitable for large-scale production.

In conclusion, 4-(difluoromethoxy)-2-fluorobenzene-1-sulfonamide (CAS No. 1261478-33-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its full potential in various disease models, paving the way for its potential use as a novel therapeutic agent.